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Compound of Interest

Compound Name: Vitene

Cat. No.: B1226750 Get Quote

Initial analysis of the term "Vitene" indicates that it does not refer to a single molecular entity.

Instead, "Vitene" is primarily associated with two distinct products: a nutritional supplement and

a fungicide. This guide will focus on the components of the anti-aging food supplement, as its

constituents are of greater relevance to researchers, scientists, and drug development

professionals. We will also briefly address the chemical identity of the fungicide for clarity.

The anti-aging supplement sold under the brand name "Vitene" is a proprietary blend of

several active ingredients.[1] While the complete formulation is not publicly disclosed, key

components identified include green tea extract, alpha-lipoic acid (ALA), acetyl-L-carnitine, and

chlorella extract.[1] This guide will provide a detailed technical overview of the principal

bioactive molecules within this formulation: Alpha-Lipoic Acid and Acetyl-L-Carnitine, for which

extensive scientific literature is available.

Table 1: Molecular and Physical Data of Key "Vitene"
Components

Compound Molecular Formula
Molecular Weight (
g/mol )

IUPAC Name

Alpha-Lipoic Acid C₈H₁₄O₂S₂ 206.33
(R)-5-(1,2-dithiolan-3-

yl)pentanoic acid

Acetyl-L-Carnitine C₉H₁₇NO₄ 203.24

(R)-3-acetyloxy-4-

(trimethylazaniumyl)b

utanoate
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Alpha-Lipoic Acid (ALA)
Alpha-lipoic acid is a naturally occurring organosulfur compound that plays a crucial role in

aerobic metabolism. It is a powerful antioxidant, capable of neutralizing a wide variety of

reactive oxygen species.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for Quantification of ALA in Plasma:

Sample Preparation: Plasma samples are treated with a reducing agent, such as

dithiothreitol (DTT), to convert the disulfide bond of ALA to free thiols. This is followed by

protein precipitation using an organic solvent like acetonitrile or methanol.

Chromatographic Conditions: A C18 reverse-phase column is typically used for separation.

The mobile phase often consists of a mixture of an aqueous buffer (e.g., phosphate buffer)

and an organic modifier (e.g., acetonitrile or methanol) in an isocratic or gradient elution

mode.

Detection: Detection is commonly achieved using electrochemical detection (ECD) or mass

spectrometry (MS) for high sensitivity and specificity. UV detection is also possible but is less

sensitive.

Signaling Pathways
ALA is known to influence several key signaling pathways, primarily related to its antioxidant

and anti-inflammatory properties. One of the most significant is its modulation of the Nrf2-ARE

(Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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